Cas no 920750-39-6 (4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-)
920750-39-6 structure
Product Name:4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-
CAS No:920750-39-6
MF:C15H16N2O4S
MW:320.363542556763
CID:755427
Update Time:2024-02-01
4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-
- 4-Isoxazolecarboxylic acid, 5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-
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- Inchi: 1S/C15H16N2O4S/c1-9(2)16-14(18)13-12(15(19)20)11(17-21-13)8-22-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,16,18)(H,19,20)
- InChI Key: QRRUSPIFNXSPMK-UHFFFAOYSA-N
- SMILES: O1C(C(NC(C)C)=O)=C(C(O)=O)C(CSC2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 320.083
- Monoisotopic Mass: 320.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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